Cas no 2094178-29-5 (methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride)

• Product Name: methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
• CAS No: 2094178-29-5
• CID: 4637314
• Update Time: 2025-08-02

methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride

Additional information on methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride

Methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride (CAS No. 2094178-29-5): A Comprehensive Overview

Methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride (CAS No. 2094178-29-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound belongs to the pyrimidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and therapeutic implications.

The molecular structure of methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride consists of a pyrimidine ring substituted with various functional groups. The presence of a methyl group at the 2-position and a carboxylate group at the 4-position, along with an oxo group at the 6-position, contributes to its distinct chemical properties and reactivity. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. The compound methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride has been studied for its possible role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. Its ability to interact with biological targets at the molecular level has made it a subject of intense research in medicinal chemistry.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The carboxylate group and the pyrimidine ring provide multiple sites for functionalization, allowing chemists to design derivatives with enhanced efficacy and selectivity. This flexibility has enabled researchers to explore its potential as a scaffold for drug discovery programs aimed at addressing unmet medical needs.

Recent studies have highlighted the compound's significance in the context of nucleoside analogs, which are known for their ability to mimic natural nucleosides and interfere with viral replication processes. The structural similarity of methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride to known antiviral agents suggests that it may serve as a precursor for developing new treatments against RNA and DNA viruses.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize its production, including catalytic processes that enhance efficiency while minimizing waste. These advancements align with global efforts to promote sustainable chemistry practices.

The pharmacokinetic properties of methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Such studies are crucial for determining its bioavailability and potential side effects, which are essential factors in drug development.

In conclusion, methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in addressing future healthcare challenges.